7-Chloropyrazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 7-chloropyrazolo[1,5-a]pyrimidin-5-amine
• InChI: InChI=1S/C6H5ClN4/c7-4-3-5(8)10-6-1-2-9-11(4)6/h1-3H,(H2,8,10)
• InChI Key: RQDAMMMLPCIRCS-UHFFFAOYSA-N
• Canonical SMILES: C1=C2N=C(C=C(N2N=C1)Cl)N
• Molecular Formula: C6H5ClN4
• Molecular Weight: 168.58 g/mol
• CAS No.: 1189852-04-7

Description

7-Chloropyrazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C6H5ClN4 and its molecular weight is 168.58. The purity is usually 95%.
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Safety and Hazards

The safety data sheet for this chemical indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ.

Future Directions

Pyrazolo[1,5-a]pyrimidines, including 7-Chloropyrazolo[1,5-a]pyrimidin-5-amine, have been identified as strategic compounds for optical applications. Their simpler and greener synthetic methodology and tunable photophysical properties make them promising for future research and development.

Mechanism of Action

Target of Action

The primary target of 7-Chloropyrazolo[1,5-a]pyrimidin-5-amine is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a serine/threonine-protein kinase involved in the control of the cell cycle . It is essential for meiosis but dispensable for mitosis .

Mode of Action

The compound interacts with its target, CDK2, by addressing the ATP-binding pocket . Due to high sequence conservation within the kinase atp binding pocket and the large size of the kinase family, selectivity can be a major challenge .

Biochemical Pathways

It is known that cdk2 plays a role in a wide range of cellular processes such as cell cycle progression, apoptosis, transcription, and viral infections .

Result of Action

Given its target, it can be inferred that it may have an impact on cell cycle progression, apoptosis, transcription, and viral infections .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Also, it is recommended to be stored in an inert atmosphere at 2-8°C .

Biochemical Analysis

Biochemical Properties

It has been found to interact with Cyclin-dependent kinase 2 in humans

Molecular Mechanism

It is known to interact with Cyclin-dependent kinase 2 , but the specifics of how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, are still under study.

Synthesis routes and methods

Procedure details

A solution of 5-aminopyrazolo[1,5-a]pyrimidin-7(4H)-one (Z-2) (1.5 g, 10 mmol) in phosphoryl chloride (45 mL) is stirred at reflux overnight. The reaction mixture is allowed to cool to RT and concentrated in vacuo. The residue is then dissolved in ice-water (25 mL) and the resulting mixture is neutralized with aqueous NaOH solution (20%) to adjust the pH to 9-10. The mixture is extracted with ethyl acetate (3×50 mL) after which the combined organic layers are washed with brine (500 mL), dried over anhydrous Na2SO4 and filtered. The filtrate is concentrated in vacuo to afford the crude product which is slurried in a mixture of DCM/MTBE (3 mL/15 mL). The resulting solid is then collected by filtration to afford 7-chloropyrazolo[1,5-a]pyrimidin-5-amine (Z-3).